Cas no 1263274-67-4 (5-chloro-2-fluoro-4-methylbenzoic acid)

• Product Name: 5-chloro-2-fluoro-4-methylbenzoic acid
• CAS No: 1263274-67-4
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD18426002
• CID: 1011259
• PubChem ID: 58042446
• Update Time: 2025-04-20

5-chloro-2-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-4-methylbenzoic acid
• 5-Chloro-2-fluoro-4-methyl-benzoic acid
• AKOS017516509
• DTXSID80728694
• 1263274-67-4
• AS-46217
• SCHEMBL364854
• 2-FLUORO-4-METHYL-5-CHLOROBENZOIC ACID
• EN300-3002761
• DB-330329
• 5-Chloro-2-fluoro-4-methylbenzoicacid
• SB32448
• CL9131
• YNXLNFQOANWRQC-UHFFFAOYSA-N
• Benzoic acid, 5-chloro-2-fluoro-4-methyl-
• MFCD18426002
• CS-0341337

• MDL： MFCD18426002
• Inchi： 1S/C8H6ClFO2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： YNXLNFQOANWRQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=CC=1C)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 299.9±35.0 °C at 760 mmHg
• Flash Point: 135.2±25.9 °C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-2-fluoro-4-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives